Cas no 62663-41-6 (Piperidine, 1-[3-[(4-methylphenyl)thio]-3-phenylpropyl]-)

• Product Name: Piperidine, 1-[3-[(4-methylphenyl)thio]-3-phenylpropyl]-
• CAS No: 62663-41-6
• MF: C₂₁H₂₇NS
• MW: 325.510784387589
• CID: 436182
• PubChem ID: 71384085
• Update Time: 2025-04-19

Piperidine, 1-[3-[(4-methylphenyl)thio]-3-phenylpropyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[3-[(4-methylphenyl)thio]-3-phenylpropyl]-
• 1-[3-(4-methylphenyl)sulfanyl-3-phenylpropyl]piperidine
• 1-{3-[(4-Methylphenyl)sulfanyl]-3-phenylpropyl}piperidine
• DTXSID00806362
• 62663-41-6

• Inchi： 1S/C21H27NS/c1-18-10-12-20(13-11-18)23-21(19-8-4-2-5-9-19)14-17-22-15-6-3-7-16-22/h2,4-5,8-13,21H,3,6-7,14-17H2,1H3
• InChI Key： TXSMCFBNUYFXLI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C(C1C=CC=CC=1)CCN1CCCCC1

Computed Properties

• Exact Mass: 325.18661
• Monoisotopic Mass: 325.18642104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 28.5Ų

Experimental Properties

• PSA: 3.24